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Compound of Interest

Compound Name: 2-Chloro-3,6-difluoropyridine

Cat. No.: B12984236

Get Quote

Technical Guide: 2-Chloro-3,6-difluoropyridine
Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary
2-Chloro-3,6-difluoropyridine (CAS: 1807031-39-5 / 1214327-63-5) is a highly specialized

halogenated heterocyclic scaffold used primarily in the discovery of kinase inhibitors and

agrochemicals. Its structural uniqueness lies in the "triad" of halogen substituents (Cl at C2, F

at C3, F at C6) around the pyridine nitrogen. This arrangement creates a defined hierarchy of

electrophilicity, allowing medicinal chemists to perform sequential, regioselective nucleophilic

aromatic substitutions (SNAr).

This guide details the compound's physicochemical properties, a validated manufacturing

protocol via N-oxide rearrangement, and the mechanistic logic governing its regioselectivity—

specifically the kinetic preference for displacement of the C6-fluorine over the C2-chlorine.
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The presence of fluorine atoms at the 3- and 6-positions, combined with the 2-chloro

substituent, imparts significant lipophilicity and electron-deficiency to the ring, making it an

aggressive electrophile.

Property Data

IUPAC Name 2-Chloro-3,6-difluoropyridine

Alternative Name
6-Chloro-2,5-difluoropyridine (based on N-oxide

precursor numbering)

CAS Number 1807031-39-5; 1214327-63-5

Molecular Formula C5H2ClF2N

Molecular Weight 149.53 g/mol

Physical State
Colorless to light yellow liquid or low-melting

solid

Boiling Point
~140–150 °C (Predicted based on 2-chloro-6-

fluoropyridine analogs)

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Storage Inert atmosphere (Argon/Nitrogen), 2–8 °C

Synthesis & Manufacturing
Route: Deoxygenative Chlorination of Pyridine N-Oxides

The most robust synthetic route avoids the non-selective fluorination of trichloropyridines.

Instead, it utilizes the Boekelheide-type rearrangement/chlorination of 2,5-difluoropyridine-1-

oxide. This method ensures the chlorine is installed at the activated alpha-position (C2/C6) with

high regiocontrol.

Validated Protocol
Source: Adapted from WO2024104462 (Intermediate 49.3 Synthesis)
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Reagents:

Precursor: 2,5-Difluoropyridine-1-oxide (1.0 eq)[1]

Reagent: Phosphoryl chloride (POCl3) (2.0 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Quench: Ice water / NaHCO3

Step-by-Step Methodology:

Setup: Charge a flame-dried 3-neck round-bottom flask with 2,5-difluoropyridine-1-oxide

(e.g., 36.0 g, 274 mmol) and anhydrous DCM (1000 mL). Cool the solution to 0 °C using an

ice/brine bath.

Addition: Add POCl3 (84.22 g, 549 mmol) dropwise via an addition funnel over 30–45

minutes. Critical: Maintain internal temperature < 5 °C to prevent exotherms.

Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 12–16

hours. Monitor by TLC (Check for disappearance of the polar N-oxide spot).

Quench: Cool the mixture back to 0 °C. Pour the reaction mixture slowly into 2000 mL of

vigorously stirred ice water. Caution: POCl3 hydrolysis is violent. Neutralize with solid

NaHCO3 to pH 7–8.

Workup: Separate the organic layer. Extract the aqueous phase with DCM (3 x 500 mL).

Combine organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced

pressure.

Purification: The crude residue is typically purified via vacuum distillation or silica gel

chromatography (Hexanes/EtOAc gradient) to yield 2-Chloro-3,6-difluoropyridine as a pale

yellow liquid.

Reactivity & Regioselectivity (The Core)
For drug development, the value of 2-Chloro-3,6-difluoropyridine lies in its predictable

reactivity profile. It possesses three halogenated sites, but the C6-Fluorine is the "soft spot" for
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the first nucleophilic attack.

Mechanistic Logic: The SNAr Hierarchy
Activation (Alpha vs. Beta): Nucleophilic attack occurs preferentially at positions alpha to the

nitrogen (C2 and C6) due to the inductive electron-withdrawing effect of the nitrogen atom (-I

effect) and the ability to stabilize the negative charge in the Meisenheimer complex. The C3

position (beta) is significantly less reactive.

Leaving Group Ability (F vs. Cl): In SNAr reactions on electron-deficient heterocycles,

Fluorine is a superior leaving group to Chlorine (

). The high electronegativity of fluorine lowers the energy of the transition state leading to the
Meisenheimer complex (rate-determining step).

Steric/Electronic Nuance:

C6-F: Activated by N (alpha). Unhindered.

C2-Cl: Activated by N (alpha). Moderately deactivated by the electron-donating resonance

of the adjacent C3-F? No, the C3-F is ortho to C2, exerting a strong inductive (-I)

activation on C2. However, the intrinsic leaving group ability of F (at C6) dominates.

Result: Nucleophiles (amines, thiols, alkoxides) attack C6 exclusively under controlled

conditions (0 °C to RT).

Regioselectivity Diagram

2-Chloro-3,6-difluoropyridine
(Starting Material)

Path A: Attack at C6 (Major)
(Leaving Group: F-)

 k(F) >> k(Cl)
Alpha-activation

Path B: Attack at C2 (Minor)
(Leaving Group: Cl-)

 Slower

2-Chloro-3-fluoro-6-substituted pyridine
(Target Scaffold)

Logic: Fluorine stabilizes the
Meisenheimer complex better than

Chlorine at the alpha-position.

6-Fluoro-3-fluoro-2-substituted pyridine
(Impurity)
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Click to download full resolution via product page

Caption: Kinetic hierarchy of nucleophilic substitution. The C6-Fluorine is displaced

preferentially due to the high electronegativity of fluorine accelerating the rate-limiting addition

step.

Experimental Protocol: Regioselective Amination
Objective: Selective displacement of C6-F with a secondary amine (e.g., Morpholine).

Protocol:

Dissolution: Dissolve 2-Chloro-3,6-difluoropyridine (1.0 eq, 10 mmol) in anhydrous THF

(50 mL).

Base: Add Diisopropylethylamine (DIPEA) (1.2 eq).

Nucleophile Addition: Cool to 0 °C. Add Morpholine (1.05 eq) dropwise.

Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT. Monitor by LC-MS.[2][3]

Checkpoint: You should see the mass corresponding to [M-F+Morpholine]. If the reaction

is pushed with heat (>60 °C), the C2-Cl may also react (over-substitution).

Workup: Dilute with EtOAc, wash with water and brine. Dry and concentrate.

Outcome: The product is 4-(6-chloro-5-fluoropyridin-2-yl)morpholine. (Note: Numbering

changes based on substituent priority, but the C6 position of the starting material is the site

of attachment).

Applications in Drug Discovery[10][11]
This scaffold is particularly valuable in designing Type I and Type II Kinase Inhibitors.

PKC Theta Inhibitors: The 2,3,6-substitution pattern allows the pyridine to serve as a hinge-

binding motif. The C6-amine (installed via SNAr) often extends into the solvent-exposed

region or the ribose pocket, while the C2-Cl can be used for a subsequent Suzuki coupling to

attach an aryl group that targets the hydrophobic back pocket.
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Agrochemicals: Fluorinated pyridines are metabolically stable and lipophilic, ideal for

herbicides where systemic distribution in the plant is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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